Cas no 2138513-54-7 (Cyclopropanesulfonamide, N-(2-azabicyclo[3.2.0]hept-1-ylmethyl)-)

• Product Name: Cyclopropanesulfonamide, N-(2-azabicyclo[3.2.0]hept-1-ylmethyl)-
• CAS No: 2138513-54-7
• MF: C₁₀H₁₈N₂O₂S
• MW: 230.327121257782
• CID: 5300489
• Update Time: 2025-05-24

Cyclopropanesulfonamide, N-(2-azabicyclo[3.2.0]hept-1-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanesulfonamide, N-(2-azabicyclo[3.2.0]hept-1-ylmethyl)-

• Inchi： 1S/C10H18N2O2S/c13-15(14,9-1-2-9)12-7-10-5-3-8(10)4-6-11-10/h8-9,11-12H,1-7H2
• InChI Key： VLKQAETVHUTIMB-UHFFFAOYSA-N
• SMILES： C1(S(NCC23C(CC2)CCN3)(=O)=O)CC1

Additional information on Cyclopropanesulfonamide, N-(2-azabicyclo[3.2.0]hept-1-ylmethyl)-

Cyclopropanesulfonamide, N-(2-Azabicyclo[3.2.0]Hept-1-Ylmethyl): A Comprehensive Overview

The compound Cyclopropanesulfonamide, N-(2-Azabicyclo[3.2.0]Hept-1-Ylmethyl), with the CAS number 2138513-54-7, is a unique chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex bicyclic structure and its potential applications in drug development. In this article, we will delve into its structural characteristics, synthesis methods, pharmacological properties, and the latest research findings that highlight its significance in contemporary science.

The name Cyclopropanesulfonamide refers to the presence of a cyclopropane ring fused with a sulfonamide group, which is a common motif in medicinal chemistry due to its stability and bioavailability-enhancing properties. The bicyclic moiety, specifically the azabicyclo[3.2.0]heptane system, adds further complexity to the molecule, contributing to its unique physical and chemical properties. This bicyclic structure is reminiscent of certain natural products and has been shown to exhibit interesting biological activities.

Recent studies have focused on the synthesis of this compound, employing advanced methodologies such as ring-closing metathesis and multi-component reactions. These approaches have not only improved the efficiency of synthesis but also opened avenues for the exploration of related analogs with potentially enhanced pharmacological profiles. The incorporation of the cyclopropane ring into the sulfonamide framework has been shown to modulate key physicochemical properties such as solubility and permeability, which are critical for drug delivery.

In terms of pharmacological activity, Cyclopropanesulfonamide derivatives have demonstrated promising results in preclinical models, particularly in areas such as anti-inflammatory and antitumor activity. The azabicyclo[3.2.0]heptane moiety has been implicated in modulating enzyme activity and receptor binding, making it a valuable component in drug design. Recent research has also highlighted the potential of this compound as a lead molecule for developing novel therapeutics targeting specific molecular pathways.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level.Docking studies have revealed potential binding modes with key therapeutic targets, providing insights into its mechanism of action.Such studies are pivotal in guiding further optimization efforts aimed at improving efficacy and reducing off-target effects.

Moreover, the environmental impact and bioavailability of Cyclopropanesulfonamide derivatives have been subjects of recent investigations.These studies are essential for ensuring that any potential drug candidates derived from this compound meet regulatory standards for safety and sustainability.

In conclusion,Cyclopropanesulfonamide,N-(2-Azabicyclo[3.2.0]Hept-1-Ylmethyl), with CAS number 2138513-54-7,is a compelling chemical entity with significant potential in drug discovery.The combination of its unique structural features and promising pharmacological profile positions it as a valuable tool for advancing modern medicinal chemistry.Further research is expected to unlock new insights into its therapeutic applications and optimize its use in clinical settings.